Cas no 400878-04-8 (3-(2,3-Dichlorophenoxy)methyl-4-methoxybenzaldehyde)

• Product Name: 3-(2,3-Dichlorophenoxy)methyl-4-methoxybenzaldehyde
• CAS No: 400878-04-8
• MF: C₁₅H₁₂Cl₂O₃
• MW: 311.159982681274
• MDL: MFCD02090897
• CID: 2951978
• PubChem ID: 2758142
• Update Time: 2025-06-09

3-(2,3-Dichlorophenoxy)methyl-4-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-[(2,3-二氯苯氧基)甲基]-4-甲氧基-苯甲醛
• 3-[(2,3-dichlorophenoxy)methyl]-4-methoxybenzaldehyde
• Oprea1_517517
• BBL015986
• STK301632
• ALBB-001113
• 3-(2,3-DICHLORO-PHENOXYMETHYL)-4-METHOXY-BENZALDEHYDE
• VS-05086
• DTXSID201212008
• 3-(2,3-dichlorophenoxymethyl)-4-methoxybenzaldehyde
• EN300-227647
• 400878-04-8
• CS-0215166
• H21258
• MFCD02090897
• AKOS000304084
• Z275127914
• 3-(2,3-Dichlorophenoxy)methyl-4-methoxybenzaldehyde

• MDL： MFCD02090897
• Inchi： 1S/C15H12Cl2O3/c1-19-13-6-5-10(8-18)7-11(13)9-20-14-4-2-3-12(16)15(14)17/h2-8H,9H2,1H3
• InChI Key： SGPOXLKIXWBPOS-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1OCC1C=C(C=O)C=CC=1OC)Cl

Computed Properties

• Exact Mass: 310.0163496Da
• Monoisotopic Mass: 310.0163496Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 35.5

3-(2,3-Dichlorophenoxy)methyl-4-methoxybenzaldehyde Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 3-(2,3-Dichlorophenoxy)methyl-4-methoxybenzaldehyde

Introduction to 3-(2,3-Dichlorophenoxy)methyl-4-methoxybenzaldehyde (CAS No. 400878-04-8)

3-(2,3-Dichlorophenoxy)methyl-4-methoxybenzaldehyde, identified by its CAS number 400878-04-8, is a significant compound in the realm of pharmaceutical chemistry and organic synthesis. This aromatic aldehyde derivative exhibits a unique structural framework that has garnered interest due to its potential applications in medicinal chemistry and agrochemical research. The presence of both chloro and methoxy substituents on the phenyl ring, coupled with the aldehyde functional group, makes it a versatile intermediate for further chemical modifications and functionalization.

The compound's molecular structure, characterized by a benzaldehyde core substituted with a (2,3-dichlorophenoxy)methyl group, suggests a high degree of reactivity that can be exploited in synthetic pathways. Such structural features are often leveraged in the design of novel bioactive molecules, where specific electronic and steric properties are critical for target interaction. The 4-methoxy group further influences the electronic distribution across the molecule, potentially enhancing its solubility and metabolic stability—key factors in drug development.

In recent years, there has been growing interest in exploring the pharmacological potential of aromatic aldehydes and their derivatives. These compounds have been investigated for their roles as intermediates in the synthesis of antimicrobial, anti-inflammatory, and anticancer agents. The dichlorophenoxy moiety, in particular, has been associated with enhanced binding affinity to biological targets, making it a valuable scaffold for medicinal chemists. Research has demonstrated that modifications at the 2,3-dichlorophenoxy position can significantly alter the pharmacokinetic profile of derived compounds.

One of the most compelling aspects of 3-(2,3-Dichlorophenoxy)methyl-4-methoxybenzaldehyde is its utility as a building block for more complex molecules. For instance, its aldehyde functionality allows for condensation reactions with various nucleophiles, such as amines and hydrazines, to form Schiff bases or heterocyclic structures. These derivatives have shown promise in preclinical studies as modulators of enzyme activity and receptor binding. The methoxy group at the 4-position also provides a handle for further functionalization via oxidation or reduction reactions, enabling the synthesis of diverse pharmacophores.

The synthesis of 3-(2,3-Dichlorophenoxy)methyl-4-methoxybenzaldehyde typically involves multi-step organic transformations starting from readily available aromatic precursors. Key steps often include halogenation reactions to introduce the dichloro substituents followed by selective methylation and formylation to achieve the desired aldehyde functionality. Advances in catalytic methods have streamlined these processes, improving yields and reducing byproduct formation. Such synthetic efficiency is crucial for large-scale production and industrial applications.

From an industrial perspective, the demand for high-purity intermediates like 3-(2,3-Dichlorophenoxy)methyl-4-methoxybenzaldehyde continues to rise as pharmaceutical companies seek novel drug candidates. Its structural complexity makes it an attractive candidate for library screening programs aimed at identifying lead compounds with therapeutic potential. Moreover, its stability under various storage conditions enhances its suitability for commercial distribution and use in research laboratories worldwide.

The compound's role in agrochemical research is also noteworthy. Derivatives of aromatic aldehydes have been explored as intermediates in the synthesis of pesticides and herbicides due to their ability to interact with biological targets in plants and pests. While 3-(2,3-Dichlorophenoxy)methyl-4-methoxybenzaldehyde itself may not be directly used as an active ingredient, its structural motifs provide valuable insights into designing environmentally friendly agrochemicals with reduced toxicity profiles.

Recent studies have highlighted the importance of computational chemistry in optimizing synthetic routes and predicting biological activity. Molecular modeling techniques have been employed to evaluate how variations in substituent placement affect binding affinity to protein targets. This approach has accelerated the discovery process by allowing researchers to screen virtual libraries before conducting experimental validation. Such interdisciplinary collaboration between experimental chemists and computational scientists is essential for advancing drug discovery efforts.

The future prospects of 3-(2,3-Dichlorophenoxy)methyl-4-methoxybenzaldehyde are promising as new methodologies emerge in synthetic organic chemistry. Techniques such as flow chemistry and photochemical activation offer innovative ways to construct complex molecules with greater precision and efficiency. Furthermore, green chemistry principles are driving efforts to develop sustainable synthetic pathways that minimize waste generation—a critical consideration given increasing regulatory pressures on chemical manufacturing processes.

In conclusion,3-(2,3-Dichlorophenoxy)methyl-4-methoxybenzaldehyde (CAS No. 400878-04-8) represents a versatile intermediate with broad applications across pharmaceuticals and agrochemicals industries. Its unique structural features make it an invaluable tool for medicinal chemists seeking novel bioactive molecules while offering opportunities for innovation through advanced synthetic methodologies.